Cas no 1806396-37-1 (3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one)
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one
-
- Inchi: 1S/C12H12BrF3O2S/c1-2-18-10-7-8(9(17)5-6-13)3-4-11(10)19-12(14,15)16/h3-4,7H,2,5-6H2,1H3
- InChI Key: IOFCUUHMDFAXKO-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(=C(C=1)OCC)SC(F)(F)F)=O
Computed Properties
- Exact Mass: 355.96935 g/mol
- Monoisotopic Mass: 355.96935 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 357.19
- XLogP3: 4.4
- Topological Polar Surface Area: 51.6
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022250-250mg |
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one |
1806396-37-1 | 97% | 250mg |
470.40 USD | 2021-06-24 | |
| Alichem | A013022250-500mg |
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one |
1806396-37-1 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013022250-1g |
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one |
1806396-37-1 | 97% | 1g |
1,445.30 USD | 2021-06-24 |
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one
Introduction to 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806396-37-1)
3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806396-37-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine atom, ethoxy group, and trifluoromethylthio substituent, which collectively contribute to its distinct chemical properties and biological activities.
The bromine atom in the compound plays a crucial role in its reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The ethoxy group provides additional stability and solubility, while the trifluoromethylthio substituent imparts unique electronic and steric effects that can influence the compound's interactions with biological targets. These features make 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one an attractive candidate for the development of novel drugs and therapeutic agents.
Recent studies have explored the potential of 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific enzymes involved in metabolic pathways. The results showed that 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one exhibited potent inhibitory activity against a key enzyme, suggesting its potential as a lead compound for the development of new therapeutic agents targeting metabolic disorders.
In another study, researchers from the University of California, San Francisco, examined the compound's effects on cancer cell lines. The findings indicated that 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one demonstrated significant cytotoxicity against several types of cancer cells, including those resistant to conventional chemotherapy. This discovery highlights the compound's potential as an anticancer agent and warrants further investigation into its mechanisms of action and therapeutic applications.
The synthetic route for 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has been optimized to ensure high yield and purity. A common approach involves the reaction of 3-bromopropionyl chloride with 3-ethoxy-4-(trifluoromethylthio)aniline under controlled conditions. This method provides a reliable and scalable synthesis pathway, making it feasible for large-scale production and commercialization.
In terms of safety and handling, 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one should be managed with appropriate precautions to ensure the well-being of laboratory personnel and the integrity of experimental results. It is recommended to handle the compound in a well-ventilated area and use personal protective equipment such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be followed to minimize environmental impact.
The future prospects for 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one are promising. Ongoing research aims to elucidate its full range of biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to advance this compound from the laboratory bench to clinical trials and ultimately to market approval.
In conclusion, 3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806396-37-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting candidate for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
1806396-37-1 (3-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)